Cas no 827628-15-9 (1-(5-bromopyridin-2-yl)cyclopropane-1-carbonitrile)

1-(5-bromopyridin-2-yl)cyclopropane-1-carbonitrile structure
827628-15-9 structure
Product Name:1-(5-bromopyridin-2-yl)cyclopropane-1-carbonitrile
CAS No:827628-15-9
MF:C9H7BrN2
MW:223.069280862808
MDL:MFCD08166394
CID:716024
PubChem ID:53402990
Update Time:2024-10-27

1-(5-bromopyridin-2-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarbonitrile,1-(5-bromo-2-pyridinyl)-
    • 1-(5-bromopyridin-2-yl)cyclopropane-1-carbonitrile
    • 1-(5-BROMOPYRIDIN-2-YL)CYCLOPROPANECARBONITRILE
    • 1-(5-Bromo-2-pyridinyl)cyclopropanecarbonitrile (ACI)
    • 1-(5-Bromo-2-pyridyl)cyclopropanecarbonitrile
    • 1-(5-Bromopyridin-2-yl)-cyclopropanecarbonitrile
    • 1-(5-bromopyridin-2-yl)-1-cyclopropanecarbonitrile
    • 827628-15-9
    • DA-02559
    • SCHEMBL5519697
    • AB43564
    • CIB62815
    • CS-16150
    • 5-Bromo-pyridin-2-yl-cyclopropanecarbonitrile
    • DTXSID00695096
    • CS-0090849
    • EN300-1911586
    • MFCD08166394
    • GGRMZTUSQIMIPA-UHFFFAOYSA-N
    • 1-(5-Bromo-pyridin-2-yl)-cyclopropanecarbonitrile
    • AKOS015966583
    • MDL： MFCD08166394
    • Inchi： 1S/C9H7BrN2/c10-7-1-2-8(12-5-7)9(6-11)3-4-9/h1-2,5H,3-4H2
    • InChI Key： GGRMZTUSQIMIPA-UHFFFAOYSA-N
    • SMILES： N#CC1(CC1)C1C=CC(Br)=CN=1

Computed Properties

  • Exact Mass: 221.97900
  • Monoisotopic Mass: 221.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 36.7Ų

Experimental Properties

  • PSA: 36.68000
  • LogP: 2.39928

1-(5-bromopyridin-2-yl)cyclopropane-1-carbonitrile Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(5-bromopyridin-2-yl)cyclopropane-1-carbonitrile Pricemore >>

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1-(5-bromopyridin-2-yl)cyclopropane-1-carbonitrile Production Method

Production Method 1

5500-21-0 5500-21-0
766-11-0 766-11-0
827628-15-9 827628-15-9
Reaction Conditions
1.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  rt → -20 °C; -20 - -5 °C; 18 h, -20 - -5 °C
1.2 Reagents: Ammonium chloride Solvents: Water ;  0 - 10 °C
Reference
Multigram Synthesis of α- and γ-((Hetero)cyclo)alkylpyridines through α-Arylation of (Hetero)aliphatic Nitriles
Sierov, Dmytro I.; et al, European Journal of Organic Chemistry, 2023, 26(34),

Production Method 2

5500-21-0 5500-21-0
624-28-2 624-28-2
827628-15-9 827628-15-9
Reaction Conditions
1.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Toluene ,  Tetrahydrofuran ;  1 h, 0 °C; overnight, rt
Reference
Mild and Practical Method for the α-Arylation of Nitriles with Heteroaryl Halides
Klapars, Artis; et al, Journal of Organic Chemistry, 2005, 70(24), 10186-10189

Production Method 3

5500-21-0 5500-21-0
766-11-0 766-11-0
827628-15-9 827628-15-9
Reaction Conditions
1.1 Reagents: Butyllithium ,  Hexamethyldisilazane Solvents: Toluene ,  Hexane ;  0 °C; 30 min, 0 °C
1.2 Solvents: Toluene ;  4 h, -25 °C; -25 °C → rt; 12 h, rt
1.3 Reagents: Water ;  rt
Reference
General and Scalable Approach to Trifluoromethyl-substituted Cyclopropanes
Ahunovych, Volodymyr; et al, Journal of Organic Chemistry, 2023, 88(6), 3859-3870

Production Method 4

5500-21-0 5500-21-0
766-11-0 766-11-0
827628-15-9 827628-15-9
Reaction Conditions
1.1 Reagents: Butyllithium ,  Hexamethyldisilazane Solvents: Toluene ,  Hexane ;  10 min, 0 °C; 30 min, 0 °C
1.2 Solvents: Toluene ;  4 h, -25 °C; -25 °C → rt; 12 h, rt
1.3 Solvents: Water ;  rt
Reference
General and scalable approach to trifluoromethyl-substituted cyclopropanes
Ahunovych, Volodymyr; et al, ChemRxiv, 2023, 1, 1-6

1-(5-bromopyridin-2-yl)cyclopropane-1-carbonitrile Raw materials

1-(5-bromopyridin-2-yl)cyclopropane-1-carbonitrile Preparation Products

1-(5-bromopyridin-2-yl)cyclopropane-1-carbonitrile Related Literature

827628-15-9 (1-(5-bromopyridin-2-yl)cyclopropane-1-carbonitrile) Related Products

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